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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032

For Immediate Implementation: This document provides critical safety and logistical information
for the handling and disposal of Tetravinylsilane. Adherence to these protocols is essential for
ensuring a safe laboratory environment for all researchers, scientists, and drug development
professionals.

Tetravinylsilane is a highly flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate personal
protective equipment (PPE) in a controlled environment to minimize exposure and prevent
accidents.

Essential Safety and Handling Protocols

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the
accumulation of vapors.[1]

o Emergency eye wash fountains and safety showers must be readily accessible in the
immediate vicinity of any potential exposure.[1]

» Use explosion-proof electrical equipment to prevent ignition of flammable vapors.[1]
2. Personal Protective Equipment (PPE):

e Hand Protection: Wear neoprene or nitrile rubber gloves.[1]
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e Eye and Face Protection: Chemical goggles are mandatory. Contact lenses should not be
worn. For tasks with a higher risk of splashing, a face shield should be worn in addition to

goggles.[1][3][4]
» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH-certified organic vapor
(black cartridge) respirator. A full-face respirator with multi-purpose combination (US) or type
ABEK (EN 14387) respirator cartridges is recommended where risk assessment deems it
necessary.[1][5]

3. Safe Handling Practices:
e Avoid all contact with skin and eyes, and do not breathe vapors or mist.[1][5]

» Keep the chemical away from heat, open flames, and sparks. No smoking is permitted in the
handling area.[1][5]

o Keep the container tightly closed when not in use.[1]

e Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[1]

e Use only non-sparking tools.[1]

e Wash hands thoroughly with mild soap and water after handling and before eating, drinking,
or smoking.[1]

4., Storage:
» Store in a cool, well-ventilated place.[1]
» Store under an inert gas as the material is moisture-sensitive.[5]

Chemical and Physical Properties

The following table summarizes key quantitative data for Tetravinylsilane:
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Property Value

Molecular Formula C8H12Si

Molecular Weight 136.27 g/mol

Boiling Point 130-131 °C

Flash Point 6 °C (42.8 °F) - closed cup
Density 0.8 g/mLat 25 °C
Refractive Index n20/D 1.461

Vapor Pressure 12.0 £ 0.2 mmHg at 25°C

Sources:[2][3][6]

Emergency Procedures

» In Case of Fire: Use water spray, foam, carbon dioxide, or dry chemical to extinguish.[1]
Irritating fumes and organic acid vapors may be produced.[1] Firefighters should wear self-
contained breathing apparatus.[5]

o Accidental Release: Evacuate unnecessary personnel and remove all ignition sources.[1][5]
Equip the cleanup crew with proper protection.[1] Contain the spill using an absorbent, non-
combustible material (e.g., sand, earth) and collect it into a suitable container for disposal
using non-sparking tools.[1][5] Prevent the spill from entering sewers or public waters.[1]

Disposal Plan

o Dispose of Tetravinylsilane and its container in a safe manner in accordance with local,
state, and federal regulations.[1]

e This should be done through a licensed professional waste disposal service.[5]
o Handle empty containers with care as they may contain flammable residual vapors.[1]

e Avoid release into the environment.[1]
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Visual Workflow for Handling Tetravinylsilane

The following diagram outlines the procedural flow for the safe handling and disposal of
Tetravinylsilane.
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Tetravinylsilane Handling and Disposal Workflow

Preparation Emergency

Don Appropriate PPE:
99 - Contain with Absorbent » DTy '

- Protective Clothing . - Cool Containers
- Respirator (if needed) 20 OISR el

'

Prepare Work Area:

- Chemical Fume Hood
- Grounding Equipment
- Non-Sparking Tools
- Spill Kit Ready

Spill Response:

Handling

Chemical Transfer:
- Ground/Bond Containers
- Use Non-Sparking Tools
- Keep Container Closed

'

Use in Experiment:
- Work in Fume Hood
- Avoid Heat/Flames/Sparks

Cleanup & Disposal

Decontaminate Work Area

'

Collect Waste:
- Unused Chemical
- Contaminated Materials

'

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Tetravinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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